Cas no 16007-52-6 (1H-Benzimidazole,2-methyl-, 3-oxide)

• Product Name: 1H-Benzimidazole,2-methyl-, 3-oxide
• CAS No: 16007-52-6
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 121341
• Update Time: 2024-01-24

1H-Benzimidazole,2-methyl-, 3-oxide Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-methyl-, 3-oxide
• 1H-Benzimidazole,2-methyl-,3-oxide(9CI)
• 2-methyl-1H-benzoimidazole 3-oxide
• 2-Methyl-1H-benzimidazole 3-oxide
• 1H-Benzimidazole, 2-methyl-, 3-oxide

• Inchi： 1S/C8H8N2O/c1-6-9-7-4-2-3-5-8(7)10(6)11/h2-5,9H,1H3
• InChI Key： VXOBWUFJHMZZSJ-UHFFFAOYSA-N
• SMILES： C1(C)NC2=CC=CC=C2[N+]=1[O-]

Computed Properties

• Exact Mass: 148.06374
• Monoisotopic Mass: 148.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 351.0±25.0 °C(Predicted)
• PSA: 42.73
• pka: -6.15±0.11(Predicted)